- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cas no 473-91-6 (Cyclopentene,1,2,3-trimethyl-)
Cyclopentene,1,2,3-trimethyl- structure
Product Name:Cyclopentene,1,2,3-trimethyl-
Cyclopentene,1,2,3-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopentene,1,2,3-trimethyl-
- 1,2,3-TRIMETHYLCYCLOPENTENE
- 1,2,3-Trimethylcyclopenten-1
- 1,2,3-trimethyl-cyclopentene
- 1.2.3-Trimethyl-cyclopenten
- Cyclopentene,1,2,3-trimethyl
- Laurolen
- Laurolene
- 1,2,3-Trimethyl-1-cyclopentene
- 1,2,3-Trimethyl-1-cyclopentene #
- AKOS006272066
- FT-0725793
- Q24734266
- DTXSID90963796
- 1,2,3-TRIMETHYLCYCLOPENT-1-ENE
- Cyclopentene, 1,2,3-trimethyl-
- 473-91-6
- YNEQKUWRFVQFPF-UHFFFAOYSA-N
-
- Inchi: 1S/C8H14/c1-6-4-5-7(2)8(6)3/h6H,4-5H2,1-3H3
- InChI Key: YNEQKUWRFVQFPF-UHFFFAOYSA-N
- SMILES: C1(C)C(C)=C(C)CC1
Computed Properties
- Exact Mass: 110.11000
- Monoisotopic Mass: 110.10955
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 120
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
- XLogP3: 2.1
Experimental Properties
- Density: 0.8039
- Melting Point: -100.3°C (estimate)
- Boiling Point: 121.95°C
- Flash Point: 11.8°C
- Refractive Index: 1.4464
- PSA: 0.00000
- LogP: 2.75270
Cyclopentene,1,2,3-trimethyl- Production Method
Production Method 1
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
Production Method 2
Reaction Conditions
1.1 Catalysts: Vanadium ; 100 - 550 °C
Reference
- Catalytic conversion of alcohols having at least three carbon atoms to hydrocarbon blendstock, World Intellectual Property Organization, , ,
Cyclopentene,1,2,3-trimethyl- Raw materials
Cyclopentene,1,2,3-trimethyl- Preparation Products
- 1,3-DIETHYLBENZENE (141-93-5)
- Cyclooctene (931-88-4)
- Ethylidenecyclopentane (2146-37-4)
- Cyclopropane,1,2-dimethyl-, (1R,2S)-rel- (930-18-7)
- 2-Pentene,4,4-dimethyl-, (2E)- (690-08-4)
- Benzene, 1-methyl-3-(1-methyl-2-propenyl)- (52161-57-6)
- Cyclobutene, 3,3-dimethyl- (16327-38-1)
- 1,7-Dimethylnaphthalene (575-37-1)
- Cyclopentene,4,4-dimethyl- (19037-72-0)
- 1H-Indene,2,3-dihydro-1,2-dimethyl- (17057-82-8)
- 2-BUTENE (624-64-6)
- Benzene, 1-buten-1-yl- (824-90-8)
- 3-Ethyltoluene (620-14-4)
- 4-Ethyltoluene (622-96-8)
- 7H-Benzocycloheptene (264-09-5)
- 3-methyl-3-hexene (c,t) (3404-65-7)
- 2-Pentene, 3-methyl-,(2E)- (616-12-6)
- cis-4-Methyl-2-pentene (691-38-3)
- 4-Methylindan (824-22-6)
Cyclopentene,1,2,3-trimethyl- Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
473-91-6 (Cyclopentene,1,2,3-trimethyl-) Related Products
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